2-[(3-ethoxypropyl)amino]-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone

• IUPAC Name: 2-(3-ethoxypropylamino)-7-(furan-2-yl)-7,8-dihydro-6H-quinazolin-5-one
• InChI: InChI=1S/C17H21N3O3/c1-2-22-7-4-6-18-17-19-11-13-14(20-17)9-12(10-15(13)21)16-5-3-8-23-16/h3,5,8,11-12H,2,4,6-7,9-10H2,1H3,(H,18,19,20)
• InChI Key: DXLHBTNZCONVOD-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC1=NC=C2C(=N1)CC(CC2=O)C3=CC=CO3
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol

Description

2-[(3-ethoxypropyl)amino]-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone is a compound with potential applications in scientific research. It is a quinazolinone derivative that has been synthesized and studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 2-[(3-ethoxypropyl)amino]-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone involves the inhibition of the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins. Prostaglandins are inflammatory mediators that play a role in the development of various diseases. By inhibiting COX-2, the quinazolinone derivative can reduce inflammation and prevent the development of certain diseases.
Biochemical and Physiological Effects:
The quinazolinone derivative has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and protect against oxidative stress. It has also been studied for its potential use in the treatment of neurological disorders, as it has been found to have neuroprotective properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(3-ethoxypropyl)amino]-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone in lab experiments include its anti-inflammatory, anti-tumor, and anti-oxidant properties, as well as its potential use in the treatment of neurological disorders. However, there are also limitations to its use, such as its potential toxicity and the need for further studies to determine its efficacy and safety.

Future Directions

There are several future directions for the study of 2-[(3-ethoxypropyl)amino]-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone. These include further studies on its mechanism of action, its potential use in the treatment of neurological disorders, and its potential use in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to determine its safety and efficacy in vivo, as well as its potential for drug development.

Scientific Research Applications

The quinazolinone derivative has been studied for its potential applications in scientific research. It has been found to have anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.